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Compound of Interest

Compound Name:
4-Bromopyridin-3-amine

hydrochloride

CAS No.: 2007915-73-1

Cat. No.: B8819956

Get Quote

CAS Number: 2007915-73-1 Synonyms: 3-Amino-4-bromopyridine hydrochloride; 4-Bromo-3-

pyridinamine HCl

Executive Summary
4-Bromopyridin-3-amine hydrochloride is a high-value heterocyclic building block, distinct

for its ortho-amino halogen motif. Unlike its more common isomer (4-amino-3-bromopyridine),

this compound provides a strategic entry point for synthesizing [c]-fused pyridine systems, such

as imidazo[4,5-c]pyridines and pyrido[3,4-b]pyrazines. It is a critical intermediate in the

development of kinase inhibitors (e.g., PI3K/mTOR pathways) where the pyridine nitrogen

position dictates binding affinity. This guide details the high-fidelity synthesis, handling, and

application of this compound, emphasizing the regiochemical challenges that necessitate

specific synthetic protocols.

Chemical Profile & Regiochemistry
The structural integrity of CAS 2007915-73-1 relies on the precise placement of the bromine

atom at the C4 position relative to the C3 amine.
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Feature Specification

Molecular Formula C₅H₅BrN₂[1][2] · HCl

Molecular Weight 209.47 g/mol (Salt); 173.01 g/mol (Free Base)

Appearance Off-white to pale yellow hygroscopic solid

Solubility
Soluble in water, DMSO, Methanol; sparingly

soluble in DCM

Regiochemistry
C3-Amine / C4-Bromine (Critical distinction from

CAS 13534-98-0)

Stability
Hygroscopic; store under inert atmosphere at

-20°C

Critical Isomer Note: Researchers must distinguish this compound from 4-amino-3-

bromopyridine (CAS 13534-98-0). The C3-amino/C4-bromo arrangement is thermodynamically

less accessible via direct electrophilic halogenation, requiring directed metalation strategies.

High-Fidelity Synthesis: The Directed Metalation
Route
Direct bromination of 3-aminopyridine typically yields the C2-bromo isomer due to electronic

directing effects. To exclusively access the C4-bromo motif (the core of CAS 2007915-73-1), a

Directed Ortho-Metalation (DoM) strategy using a Boc-protecting group is the industry standard

for high purity.

Phase 1: Protection
Objective: Convert 3-aminopyridine to tert-butyl pyridin-3-ylcarbamate (N-Boc-3-aminopyridine)

to direct lithiation to the C4 position.

Reagents: 3-Aminopyridine, Di-tert-butyl dicarbonate (Boc₂O), THF.

Protocol: Reflux 3-aminopyridine with Boc₂O in THF. The carbamate proton is sufficiently

acidic to direct the subsequent lithiation.
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Phase 2: Regioselective C4 Lithiation & Bromination
Objective: Install bromine at C4 using the Boc group as a Directing Metalation Group (DMG).

Reagents: n-Butyllithium (n-BuLi, 2.5M in hexanes), 1,2-Dibromoethane (or CBr₄), THF

(anhydrous).

Conditions: Cryogenic (-78°C).

Mechanism: The Boc group coordinates lithium, directing deprotonation to the sterically

accessible C4 position (over C2).

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck flask under Argon. Charge with N-Boc-3-aminopyridine (1.0

equiv) and anhydrous THF (0.2 M).

Lithiation: Cool to -78°C. Add n-BuLi (2.2 equiv) dropwise over 30 mins. The solution will turn

opaque/yellow, indicating the formation of the dilithiated species (N-Li and C4-Li).

Equilibration: Stir at -78°C for 1 hour. Allow to warm briefly to -20°C if solubility is an issue,

then re-cool.

Quench: Add 1,2-dibromoethane (2.5 equiv) dropwise. Stir for 2 hours while warming to

room temperature.

Workup: Quench with saturated NH₄Cl. Extract with EtOAc. Purify via silica chromatography

to obtain tert-butyl (4-bromopyridin-3-yl)carbamate.

Phase 3: Deprotection & Salt Formation
Objective: Cleave the Boc group and isolate the stable Hydrochloride salt.

Reagents: 4M HCl in Dioxane or MeOH.

Protocol: Dissolve the intermediate in minimal DCM. Add 4M HCl/Dioxane at 0°C. Stir at RT

for 4 hours. The product precipitates as the hydrochloride salt. Filter and wash with Et₂O to

remove organic impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow Diagram
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Caption: Regioselective synthesis of CAS 2007915-73-1 via Directed Ortho-Metalation (DoM).

Strategic Applications in Drug Design
The 3-amino-4-bromo scaffold is a "privileged structure" for synthesizing fused heterocycles

found in oncology and neurology drugs.

A. Imidazo[4,5-c]pyridines (Kinase Inhibitors)
Cyclization of the 3,4-diamine system yields the imidazo[4,5-c]pyridine core, a scaffold mimetic

of purines used in PI3K inhibitors (e.g., analogues of Copanlisib).

Mechanism: The C3-amine is acylated, followed by a Buchwald-Hartwig or copper-catalyzed

intramolecular cyclization displacing the C4-bromine.

B. Suzuki-Miyaura Cross-Coupling
The C4-bromine is highly activated for Palladium-catalyzed coupling due to the electron-

deficient pyridine ring.

Selectivity: Coupling occurs exclusively at C4, leaving the C3-amine free for subsequent

derivatization (e.g., amide coupling).

Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ with Na₂CO₃ typically gives high yields (>85%).

C. Pyrido[3,4-b]pyrazines
Reaction with 1,2-dicarbonyls or alpha-halo ketones allows for the formation of pyrido-

pyrazines, crucial for EGFR inhibitors.

Divergent Synthesis Diagram
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Caption: Divergent synthetic pathways utilizing the C3-Amino/C4-Bromo orthogonal reactivity.

Handling, Safety, and Analytics
Analytical Validation[3]

¹H NMR (DMSO-d₆): Distinctive doublets for the pyridine protons.

C2-H: ~8.10 ppm (singlet/doublet, deshielded by N and Br).

C5-H: ~7.45 ppm (doublet).

C6-H: ~7.80 ppm (doublet).

Note: The HCl salt will show a broad exchangeable peak for NH₃⁺ at >9.0 ppm.

HPLC Purity: Monitor at 254 nm. The free base elutes earlier than the Boc-protected

precursor.

Safety Protocols
Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Storage: The hydrochloride salt is hygroscopic. Store in a desiccator or under nitrogen at

-20°C. Moisture absorption can lead to hydrolysis or stoichiometry drift (HCl loss).
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Neutralization: To liberate the free base for reactions, treat the salt with saturated NaHCO₃ or

Et₃N in situ. Do not store the free base for extended periods as it is prone to oxidation

(darkening).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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